Cas no 75464-89-0 (2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine)
75464-89-0 structure
Product Name:2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine
CAS No:75464-89-0
MF:C8H7N5O2S
MW:237.238478899002
CID:981801
PubChem ID:100511
Update Time:2025-04-19
2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine
- 2-(3-methyl-5-nitroimidazol-4-yl)sulfanylpyrimidine
- AC1L2OW4
- AC1Q216T
- AR-1L2803
- CHEMBL90408
- CTK8D8051
- NSC311070
- NSC631143
- pyrimidine, 2-[(1-methyl-4-nitro-1h-imidazol-5-yl)thio]-
- NSC-311070
- 2-((4-(Hydroxy(oxido)amino)-1-methyl-1H-imidazol-5-yl)thio)pyrimidine
- 75464-89-0
- Pyrimidine, 2((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-
- NSC 311070
- NSC-631143
- 2-(3-methyl-5-nitro-imidazol-4-yl)sulfanylpyrimidine
- DTXSID50226399
- DS-012374
-
- Inchi: 1S/C8H7N5O2S/c1-12-5-11-6(13(14)15)7(12)16-8-9-3-2-4-10-8/h2-5H,1H3
- InChI Key: LWMMNQZYZIXZCW-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CN=1)C1=C([N+](=O)[O-])N=CN1C
Computed Properties
- Exact Mass: 237.03221
- Monoisotopic Mass: 237.03204566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 86.74
- LogP: 1.79270
2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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